Cas no 1864305-00-9 (2-methyl-2-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 1864305-00-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD30324895
• CID: 5221095
• PubChem ID: 66602804
• Update Time: 2025-06-09

2-methyl-2-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, α,α,5-trimethyl-
• 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid

• MDL： MFCD30324895
• Inchi： 1S/C10H13NO2/c1-7-4-5-8(11-6-7)10(2,3)9(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： ADUCYNNVRDQKDS-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)(C)(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid

Introduction to 2-Methyl-2-(5-Methylpyridin-2-yl)propanoic Acid (CAS No. 1864305-00-9)

2-Methyl-2-(5-methylpyridin-2-yl)propanoic acid (CAS No. 1864305-00-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, is a derivative of pyridine and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid consists of a propanoic acid moiety attached to a 5-methylpyridine ring, with an additional methyl group at the 2-position of the propanoic acid. This configuration imparts specific chemical and biological characteristics that have been the focus of recent studies.

One of the key areas of interest in the study of MMPA is its potential as an anti-inflammatory agent. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This property makes MMPA a potential candidate for the treatment of conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

In addition to its anti-inflammatory properties, 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid has also been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can scavenge free radicals and reduce oxidative stress, which is a contributing factor in many degenerative diseases, including neurodegenerative disorders and cardiovascular diseases. The antioxidant activity of MMPA is attributed to its ability to stabilize reactive oxygen species (ROS) and prevent cellular damage.

The pharmacokinetic properties of MMPA have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and exhibits a long half-life, which could translate into fewer dosing requirements in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In the realm of drug discovery, MMPA has also shown promise as a lead compound for the development of new therapeutic agents. Its unique chemical structure provides a foundation for structural modifications that could enhance its biological activity or improve its pharmacological properties. Researchers are exploring various derivatives of MMPA to optimize its therapeutic potential and expand its range of applications.

Beyond its medicinal applications, 2-methyl-2-(5-methylpyridin-2-yl)propanoic acid has also found use in other scientific fields. For instance, it has been employed as a model compound in studies aimed at understanding the mechanisms of enzyme inhibition and receptor binding. The insights gained from these studies can inform the design of more effective drugs and provide valuable information for basic research in biochemistry and molecular biology.

In conclusion, 2-Methyl-2-(5-methylpyridin-2-yl)propanoic acid (CAS No. 1864305-00-9) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of this compound's behavior and utility, highlighting its importance in advancing our understanding of chemical biology and drug discovery.